Cas no 306935-86-4 (2-Isopropyl-6-methylphenyl isothiocyanate)

• Product Name: 2-Isopropyl-6-methylphenyl isothiocyanate
• CAS No: 306935-86-4
• MF: C₁₁H₁₃NS
• MW: 191.29262137413
• MDL: MFCD00060370
• CID: 304642
• PubChem ID: 588475
• Update Time: 2025-06-08

2-Isopropyl-6-methylphenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 2-Isopropyl-6-methylphenyl isothiocyanate
• 2-isothiocyanato-1-methyl-3-propan-2-ylbenzene
• Benzene,2-isothiocyanato-1-methyl-3-(1-methylethyl)-
• 1-Isopropyl-2-isothiocyanato-3-methylbenzene
• DTXSID90343251
• FT-0612713
• 306935-86-4
• AKOS003331747
• 1-Isopropyl-2-isothiocyanato-3-methylbenzene #
• SCHEMBL1019702
• 2-isothiocyanato-1-methyl-3-(propan-2-yl)benzene
• AS-9314
• MFCD00060370
• Benzene, 2-isothiocyanato-1-methyl-3-(1-methylethyl)-
• RDFPHTAQERHCES-UHFFFAOYSA-N
• 2-Isothiocyanato-1-methyl-3-(prop-2-yl)benzene, 3-Isopropyl-2-isothiocyanatotoluene
• DB-021250
• 2-Isopropyl-6-methylphenylisothiocyanate

• MDL： MFCD00060370
• Inchi： 1S/C11H13NS/c1-8(2)10-6-4-5-9(3)11(10)12-7-13/h4-6,8H,1-3H3
• InChI Key： RDFPHTAQERHCES-UHFFFAOYSA-N
• SMILES： S=C=NC1C(C)=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 191.07700
• Monoisotopic Mass: 191.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• PSA: 44.45000
• LogP: 3.85270
• Sensitiveness: Moisture Sensitive/Lachrymatory

2-Isopropyl-6-methylphenyl isothiocyanate Security Information

• Hazard Statement： Toxic/Corrosive/Lachrymatory/Moisture Sensitive
• Hazardous Material Identification：

Additional information on 2-Isopropyl-6-methylphenyl isothiocyanate

Research Brief on 2-Isopropyl-6-methylphenyl isothiocyanate (CAS: 306935-86-4): Recent Advances and Applications

2-Isopropyl-6-methylphenyl isothiocyanate (CAS: 306935-86-4) is a specialized chemical compound with significant potential in the fields of chemical biology and pharmaceutical research. Recent studies have explored its applications in drug discovery, agrochemical development, and as a key intermediate in organic synthesis. This research brief synthesizes the latest findings related to this compound, focusing on its chemical properties, biological activities, and emerging applications.

Recent literature highlights the role of 2-Isopropyl-6-methylphenyl isothiocyanate as a versatile building block in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel thiourea derivatives with potent antimicrobial properties. The study reported that derivatives of this compound exhibited broad-spectrum activity against Gram-positive and Gram-negative bacteria, with minimal cytotoxicity to mammalian cells. These findings suggest its potential as a scaffold for designing new antibiotics.

In addition to its antimicrobial properties, research has also investigated the compound's role in cancer therapeutics. A 2024 preprint on bioRxiv revealed that 2-Isopropyl-6-methylphenyl isothiocyanate derivatives could modulate key signaling pathways in cancer cells, including the NF-κB and MAPK pathways. The study employed in vitro assays and molecular docking simulations to elucidate the compound's mechanism of action, highlighting its potential as a lead compound for targeted cancer therapies.

From a chemical perspective, the stability and reactivity of 2-Isopropyl-6-methylphenyl isothiocyanate have been subjects of recent investigations. A study in Organic Letters (2023) explored its use in click chemistry reactions, demonstrating its efficiency as a coupling agent for the synthesis of heterocyclic compounds. The researchers noted its high yield and selectivity under mild reaction conditions, making it a valuable tool for synthetic chemists.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and scalability for industrial applications. Future research directions may include structure-activity relationship (SAR) studies to enhance its efficacy and reduce potential side effects. Collaborative efforts between academia and industry will be crucial to translate these findings into practical applications.

In conclusion, 2-Isopropyl-6-methylphenyl isothiocyanate (CAS: 306935-86-4) represents a promising candidate for multiple applications in chemical biology and drug discovery. Its unique chemical properties and biological activities warrant further investigation to unlock its full potential. This brief underscores the importance of continued research and development to harness its benefits for therapeutic and industrial purposes.